4,4'-(1,3-Benzodioxol-5-ylmethanediyl)bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)
4,4'-(1,3-Benzodioxol-5-ylmethanediyl)bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)
Brand Name:
Vulcanchem
CAS No.:
313050-14-5
VCID:
VC0389149
InChI:
InChI=1S/C28H24N4O4/c1-17-24(27(33)31(29-17)20-9-5-3-6-10-20)26(19-13-14-22-23(15-19)36-16-35-22)25-18(2)30-32(28(25)34)21-11-7-4-8-12-21/h3-15,26,29-30H,16H2,1-2H3
SMILES:
CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C3=CC4=C(C=C3)OCO4)C5=C(NN(C5=O)C6=CC=CC=C6)C
Molecular Formula:
C28H24N4O4
Molecular Weight:
480.5g/mol
4,4'-(1,3-Benzodioxol-5-ylmethanediyl)bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)
CAS No.: 313050-14-5
Main Products
VCID: VC0389149
Molecular Formula: C28H24N4O4
Molecular Weight: 480.5g/mol
| CAS No. | 313050-14-5 |
|---|---|
| Product Name | 4,4'-(1,3-Benzodioxol-5-ylmethanediyl)bis(3-methyl-1-phenyl-1H-pyrazol-5-ol) |
| Molecular Formula | C28H24N4O4 |
| Molecular Weight | 480.5g/mol |
| IUPAC Name | 4-[1,3-benzodioxol-5-yl-(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C28H24N4O4/c1-17-24(27(33)31(29-17)20-9-5-3-6-10-20)26(19-13-14-22-23(15-19)36-16-35-22)25-18(2)30-32(28(25)34)21-11-7-4-8-12-21/h3-15,26,29-30H,16H2,1-2H3 |
| Standard InChIKey | RGLQIXVLWLGTDV-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C3=CC4=C(C=C3)OCO4)C5=C(NN(C5=O)C6=CC=CC=C6)C |
| Canonical SMILES | CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C3=CC4=C(C=C3)OCO4)C5=C(NN(C5=O)C6=CC=CC=C6)C |
| PubChem Compound | 3126510 |
| Last Modified | Nov 11 2021 |
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